Cas no 84094-94-0 (Hymenialdisine Methanoate)

• Product Name: Hymenialdisine Methanoate
• CAS No: 84094-94-0
• MF: C₁₂H₁₄BrN₅O₃
• MW: 356.17526102066
• CID: 826857
• PubChem ID: 136242399
• Update Time: 2025-11-02

Hymenialdisine Methanoate Chemical and Physical Properties

Names and Identifiers

• Hymenialdisine Methanoate
• (4Z)-4-(2-amino-4-oxo-1H-imidazol-5-ylidene)-2-bromo-1,5,6,7-tetrahydropyrrolo[2,3-c]azepin-8-one,methanol
• HYMENIALDISINE
• 84094-94-0
• (4Z)-4-(2-amino-5-oxo-1H-imidazol-4-ylidene)-2-bromo-1,5,6,7-tetrahydropyrrolo[2,3-c]azepin-8-one;methanol
• (4Z)-4-(2-Amino-5-oxo-3,5-dihydro-4H-imidazol-4-ylidene)-2-bromo-4,5,6,7-tetrahydropyrrolo[2,3-c]azepin-8(1H)-one--methanol (1/1)
• (4Z)-4-(2-amino-4-oxo-1H-imidazol-5-ylidene)-2-bromo-1,5,6,7-tetrahydropyrrolo[2,3-c]azepin-8-one;methanol
• DTXSID80591087
• (4Z)-4-(2-Amino-1,5-dihydro-5-oxo-4H-imidazol-4-ylidene)-2-bromo-4,5,6,7-tetrahydro-pyrrolo[2,3-c]azepin-8(1H)-one Methanoate; (Z)-Hymenialdisine Methanoate;

• Inchi： 1S/C11H10BrN5O2.CH4O/c12-6-3-5-4(7-10(19)17-11(13)16-7)1-2-14-9(18)8(5)15-6;1-2/h3,15H,1-2H2,(H,14,18)(H3,13,16,17,19);2H,1H3/b7-4-;
• InChI Key： HRCPXWHLWFTZJA-ZULQGGHCSA-N
• SMILES： BrC1=CC2=C(C(NCC/C/2=C2\C(NC(N)=N\2)=O)=O)N1.OC

Computed Properties

• Exact Mass: 355.02800
• Monoisotopic Mass: 355.02800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 517
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Melting Point: >245°C (dec.)
• PSA: 133.59000
• LogP: 0.91770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroloazepines Pyrroloazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroloazepines

Additional information on Hymenialdisine Methanoate

Exploring the Potential of Hymenialdisine Methanoate (CAS No. 84094-94-0): A Comprehensive Overview

Hymenialdisine Methanoate (CAS No. 84094-94-0) is a naturally derived marine alkaloid that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, originally isolated from marine sponges, exhibits a unique structural framework that makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, which could pave the way for novel treatments in oncology and inflammatory diseases.

The molecular structure of Hymenialdisine Methanoate features a pyrrolo[2,3-c]azepine core, which is rare among natural products. This structural uniqueness contributes to its ability to interact with specific biological targets, such as cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3 (GSK-3). These interactions are crucial for understanding its mechanism of action and potential applications in treating conditions like Alzheimer's disease, cancer, and diabetes.

Recent studies have highlighted the anti-inflammatory properties of Hymenialdisine Methanoate, making it a subject of interest in the context of autoimmune diseases. With the growing prevalence of conditions like rheumatoid arthritis and multiple sclerosis, the demand for effective small-molecule inhibitors is higher than ever. This compound's ability to modulate key signaling pathways positions it as a potential game-changer in this field.

In addition to its therapeutic potential, Hymenialdisine Methanoate is also being explored for its role in neuroprotection. Neurodegenerative diseases, such as Parkinson's and Alzheimer's, are among the most pressing health challenges today. The compound's ability to inhibit GSK-3, a kinase implicated in tau phosphorylation, suggests it could help mitigate the progression of these debilitating conditions.

The synthesis of Hymenialdisine Methanoate has been a focal point for organic chemists aiming to produce it in scalable quantities. Advances in total synthesis techniques have enabled researchers to overcome the challenges posed by its complex structure, ensuring a steady supply for preclinical and clinical studies. This progress is critical for accelerating its transition from the lab to the clinic.

From a market perspective, the interest in Hymenialdisine Methanoate is reflected in the increasing number of patents and publications related to its derivatives and analogs. Pharmaceutical companies are actively investigating its potential as a lead compound for drug development, particularly in areas with high unmet medical needs. This trend underscores the compound's commercial viability and long-term prospects.

Another exciting avenue for Hymenialdisine Methanoate is its application in combination therapies. Researchers are exploring how it can enhance the efficacy of existing drugs, particularly in oncology. For instance, its synergy with checkpoint inhibitors could improve outcomes for cancer patients, addressing the limitations of current treatments.

Environmental sustainability is another hot topic where Hymenialdisine Methanoate could play a role. As a marine-derived compound, its production raises questions about sustainable sourcing and ecological impact. Innovations in biotechnological synthesis, such as fermentation-based methods, are being explored to ensure its production aligns with green chemistry principles.

In summary, Hymenialdisine Methanoate (CAS No. 84094-94-0) represents a fascinating intersection of natural product chemistry and modern drug discovery. Its unique structure, diverse biological activities, and potential therapeutic applications make it a compound worth watching. As research continues to unfold, it may well emerge as a cornerstone in the treatment of some of today's most challenging diseases.